Benzaldehyde, 4-(butylamino)-
Overview
Description
Benzaldehyde, 4-(butylamino)- is a chemical compound that belongs to the class of aromatic aldehydes. It is commonly used in the synthesis of various organic compounds and has been the subject of several scientific studies.
Mechanism of Action
The mechanism of action of Benzaldehyde, 4-(butylamino)- is not well understood. However, it is believed to act as an electrophile due to the presence of the aldehyde group. It can react with nucleophiles, such as amines, to form Schiff bases.
Biochemical and Physiological Effects:
Benzaldehyde, 4-(butylamino)- has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit antimicrobial activity against various bacterial strains. It has also been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
Benzaldehyde, 4-(butylamino)- is a relatively simple compound to synthesize, making it readily available for laboratory experiments. It can be used as a building block for the synthesis of various organic compounds, making it a versatile reagent. However, its limited solubility in water can pose challenges in some experiments.
Future Directions
There are several future directions for the study of Benzaldehyde, 4-(butylamino)-. One potential direction is the synthesis of novel organic compounds using Benzaldehyde, 4-(butylamino)- as a building block. Another potential direction is the study of its antimicrobial and anticancer properties. Further studies are also needed to elucidate its mechanism of action and to explore its potential applications in various fields.
Conclusion:
Benzaldehyde, 4-(butylamino)- is a versatile compound that has been widely used in scientific research. Its synthesis method is relatively simple, and it can be used as a building block for the synthesis of various organic compounds. Although its biochemical and physiological effects are not well understood, it has been reported to exhibit antimicrobial and anticancer properties. Further studies are needed to explore its potential applications in various fields.
Scientific Research Applications
Benzaldehyde, 4-(butylamino)- has been widely used in scientific research for its various applications. It has been used as a building block for the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It has also been used as a reagent in the synthesis of Schiff bases, which are important intermediates in the pharmaceutical industry.
properties
IUPAC Name |
4-(butylamino)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-2-3-8-12-11-6-4-10(9-13)5-7-11/h4-7,9,12H,2-3,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNZMSBIJDNXMOP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=CC=C(C=C1)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70525654 |
Source
|
| Record name | 4-(Butylamino)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70525654 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
89074-18-0 |
Source
|
| Record name | 4-(Butylamino)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70525654 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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